Cas no 2172218-55-0 (2-4-(sulfanylmethyl)phenoxyacetonitrile)

• Product Name: 2-4-(sulfanylmethyl)phenoxyacetonitrile
• CAS No: 2172218-55-0
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 6084842
• PubChem ID: 165846181
• Update Time: 2025-06-13

2-4-(sulfanylmethyl)phenoxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(sulfanylmethyl)phenoxyacetonitrile
• 2-[4-(sulfanylmethyl)phenoxy]acetonitrile
• 2172218-55-0
• EN300-1288769

• Inchi： 1S/C9H9NOS/c10-5-6-11-9-3-1-8(7-12)2-4-9/h1-4,12H,6-7H2
• InChI Key： HQFBRCGIEHLJSN-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=CC=1)OCC#N

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34Ų

Additional information on 2-4-(sulfanylmethyl)phenoxyacetonitrile

Comprehensive Overview of 2-4-(Sulfanylmethyl)phenoxyacetonitrile (CAS No. 2172218-55-0): Properties, Applications, and Industry Insights

2-4-(Sulfanylmethyl)phenoxyacetonitrile (CAS No. 2172218-55-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a sulfanylmethyl group linked to a phenoxyacetonitrile backbone, offering versatile reactivity for synthetic applications. Its CAS number 2172218-55-0 serves as a critical identifier for researchers seeking high-purity standards in drug discovery and material science.

In recent years, the demand for sulfur-containing compounds like 2-4-(sulfanylmethyl)phenoxyacetonitrile has surged, driven by their role in designing bioactive molecules. Searches for "sulfhydryl modifiers in drug design" or "phenoxyacetonitrile derivatives applications" reflect growing interest in this niche. The compound’s nitrile group further enhances its utility as a precursor for heterocyclic synthesis, aligning with trends in green chemistry and atom-efficient reactions.

From a technical perspective, CAS 2172218-55-0 exhibits moderate solubility in polar solvents, making it suitable for catalytic transformations. Researchers exploring "click chemistry compatible thiols" or "bioconjugation reagents" often encounter this compound due to its sulfanylmethyl functionality, which enables selective bond formation under mild conditions. Its stability under ambient temperatures also supports storage flexibility—a key consideration for industrial-scale applications.

The agrochemical sector has identified 2-4-(sulfanylmethyl)phenoxyacetonitrile as a potential intermediate for crop protection agents, particularly in formulations targeting oxidative stress resistance. Online queries such as "novel herbicide intermediates 2024" highlight this trajectory. Meanwhile, computational studies (in silico) suggest its pharmacophore could aid in developing enzyme inhibitors, addressing popular search terms like "small molecule therapeutics for metabolic disorders."

Quality control protocols for CAS No. 2172218-55-0 emphasize HPLC purity validation (>98%) and moisture-sensitive handling, topics frequently searched alongside "handling air-sensitive reagents." Suppliers often provide technical datasheets detailing its spectroscopic data (e.g., ¹H NMR, IR), catering to analytical chemists investigating "structure elucidation techniques."

Environmental and regulatory aspects of 2-4-(sulfanylmethyl)phenoxyacetonitrile align with REACH compliance and OECD guidelines, resonating with queries about "sustainable chemical manufacturing." Its low ecotoxicity profile positions it favorably compared to traditional thiol-based compounds, a differentiation point for manufacturers targeting eco-friendly synthesis markets.

Future research directions may explore its metal-chelating properties (linked to searches for "heavy metal scavengers") or polymeric material modifications. The compound’s dual functionality—electron-withdrawing nitrile and nucleophilic sulfanylmethyl—makes it a candidate for advanced covalent organic frameworks (COFs), a trending topic in materials science forums.

In summary, 2-4-(sulfanylmethyl)phenoxyacetonitrile (CAS No. 2172218-55-0) bridges multiple disciplines, from medicinal chemistry to sustainable agriculture. Its technical relevance, coupled with emerging applications, ensures continued visibility in scientific literature and patent filings—answering today’s search trends while anticipating tomorrow’s innovations.